Chemical structure and properties of 2,5-Anhydro-D-mannose Oxime
Chemical structure and properties of 2,5-Anhydro-D-mannose Oxime
An In-depth Technical Guide to 2,5-Anhydro-D-mannose Oxime: Synthesis, Properties, and Applications
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 2,5-Anhydro-D-mannose Oxime, a pivotal synthetic intermediate in carbohydrate chemistry and bioconjugation. The document details the compound's chemical structure and properties, offers in-depth, field-proven protocols for its synthesis from readily available starting materials, and explores its primary applications, particularly in the functionalization of biomolecules. While this molecule is principally utilized as a reactive intermediate, this guide consolidates the available knowledge to support researchers in its effective synthesis and application. We delve into the mechanistic underpinnings of its formation and reactivity, providing a robust framework for its use in drug development and materials science.
Introduction and Molecular Identity
2,5-Anhydro-D-mannose Oxime is a carbohydrate derivative featuring a stable furanose ring, a result of the anhydro bridge between carbons 2 and 5 of a mannose backbone. The presence of a highly reactive oxime functional group at the C-1 position makes it a valuable precursor for a variety of chemical modifications.[1] Its structure is fundamentally derived from D-mannose, a common natural monosaccharide.[1] This compound is primarily generated and used as a non-isolated intermediate or as a starting point for further synthesis, for example, in the creation of functionalized oligosaccharides for biomaterials.[2][3][4]
The oxime moiety imparts unique chemical properties, allowing for its use in "click chemistry" applications or as a stable linkage in bioconjugates, demonstrating greater stability at physiological pH compared to corresponding imine or hydrazone linkages.[1]
Chemical Structure
The core structure consists of a five-membered tetrahydrofuran ring with stereochemistry derived from D-mannose. The C-1 carbon, which would be an aldehyde in its precursor, is converted into an oxime (C=N-OH).
Caption: Structure of 2,5-Anhydro-D-mannose Oxime.
Physicochemical Properties
While detailed experimental data for the isolated compound is sparse in peer-reviewed literature, information from suppliers and related studies allows for a summary of its key properties.
| Property | Value | Source(s) |
| CAS Number | 127676-61-3 | [1][5] |
| Molecular Formula | C₆H₁₁NO₅ | [1] |
| Molecular Weight | 177.16 g/mol | [1] |
| Appearance | White to off-white solid or viscous oil | [1] |
| Solubility | Soluble in water and various organic solvents | [1] |
Synthesis of 2,5-Anhydro-D-mannose Oxime
The synthesis is a well-established two-step process. The first, and most critical, step is the generation of the 2,5-anhydro-D-mannose precursor via a ring contraction reaction. The second step is a standard condensation reaction to form the oxime.
Caption: Overall synthetic workflow for 2,5-Anhydro-D-mannose Oxime.
Step 1: Synthesis of the Precursor, 2,5-Anhydro-D-mannose
Causality and Expertise: The conversion of 2-amino-2-deoxy-D-glucose (D-glucosamine) or its polymeric form, chitosan, to 2,5-anhydro-D-mannose is a classic example of a nitrous acid-induced deamination coupled with a stereospecific ring contraction.[6] The primary amine on the C-2 carbon is converted into a diazonium salt by in situ generated nitrous acid (from sodium nitrite and acid). This diazonium group is an excellent leaving group (N₂ gas), and its departure facilitates a ring contraction, converting the pyranose (6-membered) ring into a more reactive furanose (5-membered) aldehyde.[6] Maintaining a low temperature (0 °C) is critical to control the reaction rate and prevent unwanted side reactions.
Experimental Protocol: This protocol is adapted from established procedures for the deamination of aminosugars.[6]
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Preparation: Prepare a solution of 2-amino-2-deoxy-D-glucose hydrochloride in deionized water.
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Cooling: Cool the solution to 0 °C in an ice-water bath with constant stirring.
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Acidification: Add an acidic resin (e.g., Amberlite IR-120 H⁺ form) to the solution to generate the acidic environment necessary for the formation of nitrous acid.
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Nitrite Addition: Prepare a solution of sodium nitrite (NaNO₂) in deionized water. Add this solution dropwise to the stirred glucosamine solution over a period of 2-4 hours. It is imperative to maintain the temperature at 0 °C throughout the addition to ensure selectivity and stability of the intermediates.
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Reaction Completion: After the addition is complete, allow the reaction to stir for an additional 1-2 hours at 0 °C.
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Work-up: Remove the acidic resin by filtration. The resulting aqueous solution contains the crude 2,5-anhydro-D-mannose. This solution is often used directly in the subsequent oximation step without extensive purification.[6] If isolation is required, lyophilization can be performed.
Step 2: Formation of 2,5-Anhydro-D-mannose Oxime
Causality and Expertise: The formation of an oxime is a robust and high-yielding reaction involving the nucleophilic attack of hydroxylamine on the aldehyde carbonyl of the 2,5-anhydro-D-mannose precursor. The reaction is typically fastest under mildly acidic conditions (pH 4-5). This pH range represents a compromise: it is acidic enough to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic, but not so acidic as to fully protonate the hydroxylamine, which would deactivate it as a nucleophile. The reaction proceeds through a tetrahedral intermediate which then dehydrates to form the final C=N double bond of the oxime.
Caption: General mechanism for acid-catalyzed oxime formation.
Experimental Protocol: This representative protocol is based on methodologies for the oximation of chitooligosaccharides with a terminal 2,5-anhydro-D-mannose unit.[2][7]
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Reactant Preparation: In a suitable flask, dissolve the crude 2,5-anhydro-D-mannose (from Step 1) in deionized water or a buffer solution (e.g., sodium acetate).
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Hydroxylamine Addition: Add a solution of hydroxylamine hydrochloride (NH₂OH·HCl), typically 2-10 molar equivalents relative to the aldehyde.
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pH Adjustment: Adjust the pH of the reaction mixture to between 4.0 and 5.0 by the careful addition of a base (e.g., Na₂CO₃ or NaOH solution). Monitor the pH closely with a pH meter.
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Reaction: Stir the solution at room temperature. The reaction is typically complete within 4-6 hours.[3] Progress can be monitored by techniques such as TLC or NMR if a standard is available.
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Purification: Upon completion, the product can be purified. For a small molecule like this, purification would likely involve chromatographic techniques such as column chromatography on silica gel.
Analytical Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The most characteristic signals would be for the proton at C-1 (the CH=NOH group). Due to the formation of E and Z isomers, two distinct signals (doublets or singlets) are expected for this proton, typically in the range of 6.5-7.5 ppm.[2] The other protons on the furanose ring would appear in the 3.5-5.0 ppm region.
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¹³C NMR: The C-1 carbon of the oxime would be expected to have a characteristic chemical shift in the range of 145-155 ppm. The other five carbons of the sugar backbone would appear in the typical carbohydrate region (60-90 ppm).[7]
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Mass Spectrometry (MS): Electrospray ionization (ESI-MS) would be expected to show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 178.07 or the sodium adduct [M+Na]⁺ at m/z 200.05.
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Infrared (IR) Spectroscopy: Key vibrational bands would include a broad O-H stretch (~3300-3400 cm⁻¹), a C=N stretch (~1640-1690 cm⁻¹), and a N-O stretch (~930-960 cm⁻¹).
Reactivity and Applications in Research
The primary utility of 2,5-Anhydro-D-mannose Oxime lies in its role as a bifunctional linker and a precursor for complex carbohydrate synthesis.
Bioconjugation and Biomaterial Development
The aldehyde group of the 2,5-anhydro-D-mannose precursor is significantly more reactive than the reducing ends of other common carbohydrates (like N-acetylglucosamine).[2][3] This heightened reactivity makes it an excellent target for modification. The subsequent formation of an oxime bond with an aminooxy-functionalized molecule is a highly efficient conjugation method.
Field-Proven Insight: Researchers have successfully exploited this reactivity to create diblock oligosaccharides.[2][4] Chitin oligomers are first produced with a terminal 2,5-anhydro-D-mannose unit. This terminal aldehyde is then reacted with a dioxyamine or dihydrazide linker.[2][4] The resulting functionalized oligomer now possesses a free aminooxy or hydrazide group at its terminus, which can then be used to "click" onto a second block of a different polysaccharide, creating novel biomaterials without the need for complex protection/deprotection strategies.[2][4]
Potential as a Glycosylation and Enzyme Inhibitor
Commercial sources suggest that 2,5-Anhydro-D-mannose Oxime acts as a glycosylation inhibitor by preventing the formation of glycosidic bonds and may also inhibit α-mannosidase.[1] While specific inhibitory constants (e.g., IC₅₀) for this compound against α-mannosidase are not available in the cited peer-reviewed literature, mannose analogues are a well-known class of α-mannosidase inhibitors. These enzymes are critical in the N-linked glycan processing pathway, and their inhibition is a target for therapeutic development. The structural similarity of 2,5-Anhydro-D-mannose Oxime to the natural substrate makes it a plausible candidate for such activity, though this requires experimental validation.
Safety and Handling
Specific safety data sheet (SDS) information for 2,5-Anhydro-D-mannose Oxime is not widely available. As with any chemical substance, it should be handled with appropriate care in a laboratory setting.
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Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
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Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.
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Storage: Store in a tightly sealed container in a cool, dry place.
Conclusion
2,5-Anhydro-D-mannose Oxime represents a versatile and highly useful, albeit often transient, intermediate in synthetic carbohydrate chemistry. Its efficient two-step synthesis from D-glucosamine or chitosan provides access to a reactive furanose scaffold. The formation of the stable oxime linkage is central to its primary application in the construction of complex bioconjugates and advanced biomaterials. While further research is needed to experimentally validate its potential as an enzyme inhibitor, its foundational role as a synthetic building block is well-established. This guide provides the necessary theoretical background and practical protocols to empower researchers to confidently synthesize and utilize this valuable chemical entity.
References
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Dalheim, M. Ø., Guillarme, S., Auzély-Velty, R., & Christensen, B. E. (2020). Reducing-End Functionalization of 2,5-Anhydro-d-mannofuranose-Linked Chitooligosaccharides by Dioxyamine: Synthesis and Characterization. Molecules, 25(5), 1145. Available at: [Link]
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Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2884–2895. Available at: [Link]
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Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. ACS Publications. Available at: [Link]
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PubMed. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Available at: [Link]
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NextSDS. 2,5-ANHYDRO-D-MANNOSE OXIME — Chemical Substance Information. Available at: [Link]
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